Cas no 17359-54-5 (DIBOA)

DIBOA structure
DIBOA structure
Product Name:DIBOA
CAS No:17359-54-5
MF:C8H7NO4
MW:181.145482301712
CID:148269
PubChem ID:28495
Update Time:2025-04-19

DIBOA Chemical and Physical Properties

Names and Identifiers

    • 2H-1,4-Benzoxazin-3(4H)-one,2,4-dihydroxy-
    • 2,4-DIHYDROXY-1,4-BENZOXAZIN-3-ONE
    • 2,4-dihydroxy-2H-1,4-Benzoxazin-3(4H)-one
    • DIBOA
    • 2,4-dihydroxy-(2H)-1,4-benzoxazin-3(4H)-one
    • 2,4-Dihydroxy-1,4-benzoxazinone
    • 2,4-dihydroxy-2H-1,4-benzoxazin-3-one
    • 4-hydroxy-2H-1,4-benzoxazin-3(4H)-one
    • AC1L1FGJ
    • BRN 1077308
    • CHEBI:63558
    • (±)-DIBOA
    • A847296
    • 2H-1,4-BENZOXAZIN-3(4H)-ONE, 2,4-DIHYDROXY-
    • AKOS024385513
    • DIBOA cpd
    • 2,4-dihydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one
    • UNII-4J4378V66G
    • 2,4-Dihydroxy-1,4-benzoxanzin-3(4H)-one
    • CHEMBL483002
    • Q27132689
    • (+/-)-DIBOA
    • Z1486012699
    • EN300-5268251
    • SCHEMBL914002
    • FT-0742172
    • 4J4378V66G
    • 2,4-Dihydroxy-2H-benzo[b][1,4]oxazin-3(4H)-one
    • DTXSID90938409
    • 17359-54-5
    • DTXCID70882870
    • (+/-)-2,4-Dihydroxy-2H-1,4-benzoxazin-3(4H)-one; (+/-)-DIBOA; 2,4-Dihydroxy-1,4-benzoxazin-3-one; 2,4-Dihydroxy-2H-1,4-benzoxazin-3(4H)-one
    • DB-064914
    • G61929
    • MDL： MFCD01663964
    • Inchi： 1S/C8H7NO4/c10-7-8(11)13-6-4-2-1-3-5(6)9(7)12/h1-4,8,11-12H
    • InChI Key： COVOPZQGJGUPEY-UHFFFAOYSA-N
    • SMILES： O1C(C(N(C2C=CC=CC1=2)O)=O)O

Computed Properties

  • Exact Mass: 181.03751
  • Monoisotopic Mass: 181.037508
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70
  • XLogP3: 0

Experimental Properties

  • Density: 1.664±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 157-159 ºC
  • Boiling Point: 405.1°Cat760mmHg
  • Flash Point: 198.8°C
  • Refractive Index: 1.704
  • Solubility: Slightly soluble (7.1 g/l) (25 º C),
  • PSA: 70

DIBOA Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D422730-10mg
DIBOA
 17359-54-5
10mg
 $ 146.00 2023-09-07
TRC
D422730-25mg
DIBOA
 17359-54-5
25mg
 $ 230.00 2023-09-07
TRC
D422730-100mg
DIBOA
 17359-54-5
100mg
 $856.00 2023-05-18
TRC
D422730-250mg
DIBOA
 17359-54-5
250mg
 $1860.00 2023-05-18
Enamine
EN300-5268251-0.05g
2,4-dihydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one
 17359-54-5 91%
0.05g
 $961.0 2023-05-31
Enamine
EN300-5268251-0.1g
2,4-dihydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one
 17359-54-5 91%
0.1g
 $1185.0 2023-05-31
Enamine
EN300-5268251-0.25g
2,4-dihydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one
 17359-54-5 91%
0.25g
 $1691.0 2023-05-31
Enamine
EN300-5268251-0.5g
2,4-dihydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one
 17359-54-5 91%
0.5g
 $2663.0 2023-05-31
Enamine
EN300-5268251-1.0g
2,4-dihydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one
 17359-54-5 91%
1g
 $3414.0 2023-05-31
Enamine
EN300-5268251-2.5g
2,4-dihydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one
 17359-54-5 91%
2.5g
 $6694.0 2023-05-31

DIBOA Related Literature

Related Categories

17359-54-5 (DIBOA) Related Products

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司